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Compound of Interest

Compound Name: 3-Chloropropionyl chloride

Cat. No.: B058127 Get Quote

Essential Safety and Handling Guide for 3-
Chloropropionyl Chloride
For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety protocols, personal protective equipment (PPE)

requirements, and operational plans for the safe handling and disposal of 3-Chloropropionyl
chloride. Adherence to these guidelines is essential for minimizing risks and ensuring a safe

laboratory environment.

Hazard Summary
3-Chloropropionyl chloride is a highly hazardous substance that is fatal if inhaled, causes

severe skin burns and eye damage, and is harmful if swallowed.[1][2][3][4] It is a flammable

liquid and vapor that reacts violently with water.[4][5] It is also corrosive to metals.[2][5]

Hazard Classifications:

Acute Toxicity, Inhalation (Category 1)[2][5]

Acute Toxicity, Oral (Category 4)[2][5]

Skin Corrosion (Category 1A/1B)[2][4]

Serious Eye Damage (Category 1)[2]
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Flammable Liquid[2][3]

Corrosive to Metals[2][5]

Physical and Chemical Properties
Property Value

CAS Number 625-36-5[1][2]

Molecular Formula C₃H₄Cl₂O[2]

Molecular Weight 126.97 g/mol [3][4]

Appearance
Colorless to light yellow or red-brown liquid[2][3]

[6]

Boiling Point 144°C (lit.)[2]

Melting Point -32°C[2]

Flash Point
Between 37.8°C and 93.3°C (100°F and 200°F)

[2]

Vapor Pressure 8.8 Vol% (Lower), 20.2 Vol% (Upper)[7]

Water Solubility Reacts violently[4][5]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling 3-
Chloropropionyl chloride.
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Protection Type Specification Rationale

Respiratory

A full-face respirator with

appropriate cartridges for

organic vapors and acid gases

is required if exposure limits

are exceeded or irritation is

experienced.[2] A self-

contained breathing apparatus

(SCBA) should be used for

firefighting.[2][4]

Fatal if inhaled; corrosive to

the respiratory tract.[1][4]

Eye & Face

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH

standards). A face shield

(minimum 8-inch) is also

required.[2][4]

Causes severe eye damage.

[2][3][4]

Hand

Chemical-impermeable gloves

(e.g., Butyl rubber, Viton®).

Gloves must be inspected for

integrity before each use.[2]

Causes severe skin burns.[2]

[3][4]

Body

Fire/flame resistant and

impervious clothing. A lab coat

or chemical-resistant apron is

necessary.[2]

Protects against skin contact

and burns.[2][3][4]

Operational Plan: Safe Handling Protocol
All work with 3-Chloropropionyl chloride must be conducted within a certified chemical fume

hood.

Preparation:

Ensure the chemical fume hood is functioning correctly.
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Assemble all necessary equipment and reagents before introducing the 3-Chloropropionyl
chloride.

Have appropriate spill cleanup materials and waste containers readily accessible.

Designate an emergency exit and ensure the area is clear.[2]

Handling:

Wear all required PPE before handling the chemical.

Keep the container tightly closed when not in use.[3][7]

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapors or mists.[1][3]

Use non-sparking tools to prevent ignition.[2]

Ground all equipment to prevent static discharge.[4]

Work in a well-ventilated area, preferably a chemical fume hood.[1][2][3]

Storage:

Store in a dry, cool, and well-ventilated place, away from heat, sparks, and open flames.[1][2]

[3]

Protect from moisture as it reacts violently with water.[1][4][5]

Keep containers in a designated corrosives area.[1][7]

Incompatible with alcohols, metals, strong oxidizing agents, and strong alkalis.[1]

Emergency Procedures
In Case of Exposure:
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Inhalation: Immediately move the person to fresh air. If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration (do not use mouth-to-mouth).

Seek immediate medical attention.[2][3][4]

Skin Contact: Immediately remove all contaminated clothing.[2][4] Flush the affected skin

with large amounts of water for at least 15 minutes.[2][4] Seek immediate medical attention.

[3][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][3][4] Remove contact lenses if present

and easy to do.[2][3] Seek immediate medical attention.[3][4]

Ingestion: Do NOT induce vomiting.[2][3][4] Rinse mouth with water.[2][3][4] Never give

anything by mouth to an unconscious person.[2][4] Call a poison control center or doctor

immediately.[2]

Disposal Plan
Waste Collection:

All waste containing 3-Chloropropionyl chloride must be collected in suitable, closed, and

clearly labeled containers.

Do not mix with other waste streams.[5]

Disposal Method:

Dispose of contents and containers at an approved waste disposal plant.[1][5]

Disposal can be carried out by a licensed chemical destruction facility, potentially through

controlled incineration with flue gas scrubbing.[2]

Do not allow the chemical to enter drains or sewer systems.[2][7]

Visual Workflow Guides
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Preparation Phase

Handling Protocol

Post-Experiment

Don Full PPE

Verify Fume Hood Operation

Prepare Spill Kit & Waste Container

Transfer Chemical in Fume Hood

Keep Container Sealed

Use Non-Sparking Tools

Decontaminate Glassware

Segregate Hazardous Waste

Store Waste for Professional Disposal

Click to download full resolution via product page

Caption: Safe handling workflow for 3-Chloropropionyl chloride.
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Minor Spill Response Major Spill Response

Spill Detected

Evacuate Immediate Area & Alert Others

Assess Spill Size (with PPE)

Absorb with Inert Material
(e.g., vermiculite, dry sand)

Small & Contained

Isolate Area & Prevent Entry

Large or Uncontained

Collect in Closed Container
Using Non-Sparking Tools

Decontaminate Spill Area

Dispose

Dispose as Hazardous Waste

Ensure Ventilation (If Safe)

Call Emergency Response Team

Click to download full resolution via product page

Caption: Emergency response plan for a 3-Chloropropionyl chloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b058127?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB2569822&productDescription=3-CHLROPROPIONYL+CLRIDE+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-Chloropropionyl-chloride.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-3chloropropionyl-chloride-CASNO-625-36-2770K-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1021439592_3-ChloroPropionylChloride-CASNO-625-36-5-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/147443
https://vandemark.com/wp-content/uploads/2025/01/TDS-3CPCl.pdf
https://www.fishersci.be/store/msds?partNumber=11451727&productDescription%3D3-CHLOROPROPIONYL+CHLORIDE97%25%2C100G&countryCode=BE&language=en
https://www.benchchem.com/product/b058127#personal-protective-equipment-for-handling-3-chloropropionyl-chloride
https://www.benchchem.com/product/b058127#personal-protective-equipment-for-handling-3-chloropropionyl-chloride
https://www.benchchem.com/product/b058127#personal-protective-equipment-for-handling-3-chloropropionyl-chloride
https://www.benchchem.com/product/b058127#personal-protective-equipment-for-handling-3-chloropropionyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b058127?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

